2-Oxa-5-azabicyclo[4.1.0]heptane
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Description
2-Oxa-5-azabicyclo[4.1.0]heptane is a chemical compound with the molecular formula C5H9NO . It is a yellow to brown liquid and has a molecular weight of 99.13 .
Synthesis Analysis
The synthesis of this compound involves a mixture of tert-butyl (2-bromoethyl)carbamate, this compound hydrochloride, and DIPEA in DMSO . The mixture is stirred overnight at 80 °C, then extracted with EA, combined the organic layer, and dried with anhydrous Na2SO4 . The residue is then concentrated and purified by silica gel column to give the mixture of enantiomers as an orange oil .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C5H9NO.ClH/c1-2-7-5-3-4(5)6-1;/h4-6H,1-3H2;1H . The structure includes a five-membered ring with one oxygen atom and one nitrogen atom .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 135.59 . The compound is stored under an inert atmosphere at room temperature .Scientific Research Applications
Synthesis of Backbone-Constrained γ-Amino Acid Analogues
A study by Garsi et al. (2022) focused on synthesizing C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes as carbon-atom bridged morpholines. This was achieved using 4R-hydroxy-l-proline as a starting material, demonstrating a framework for an embedded γ-amino butyric acid (GABA) and leading to backbone-constrained analogues of drugs like baclofen and pregabalin (Garsi et al., 2022).
Novel Orthogonally Protected Scaffolds
Sladojevich et al. (2008) introduced a synthesis strategy for creating novel, orthogonally protected scaffolds based on the unique 2-oxa-5-azabicyclo[4.1.0]heptane structure. This method utilized serine and threonine, leading to stereochemically dense structures that can be used as templates for diverse compound libraries (Sladojevich et al., 2008).
Anti-tumor Agents
A paper by Singh and Micetich (2003) reported on a series of oxapenam derivatives (4-oxa-1-azabicyclo[3.2.0] heptan-7-one) with antitumor activity. The study highlighted the structure-activity relationship among these compounds, noting their efficacy against specific cancer cell lines (Singh & Micetich, 2003).
Compact Modules for Medicinal Chemistry
Kou et al. (2017) described the synthesis of novel morpholine amino acids based on 2-oxa-5-azabicyclo[2.2.1]heptane, potentially useful for modulating physicochemical and pharmacokinetic properties of drug candidates (Kou et al., 2017).
Improved Synthesis Methods
Zhang et al. (2014) developed an improved method for synthesizing 2-oxa-5-azabicyclo[2.2.1]heptane from trans-4-hydroxy-l-proline, highlighting the potential for more efficient production of these compounds (Zhang et al., 2014).
Trifluoromethylated Morpholines
Rulev et al. (2016) elaborated a method for synthesizing trifluoromethylated morpholines based on 2-oxa-5-azabicyclo[4.1.0]heptanes, using a domino reaction of fluorinated α-bromoenones with β-amino alcohols (Rulev et al., 2016).
Properties
IUPAC Name |
2-oxa-5-azabicyclo[4.1.0]heptane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO/c1-2-7-5-3-4(5)6-1/h4-6H,1-3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWWBQCNHUYGMJP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2CC2N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
99.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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